Cas no 1185133-81-6 (Flurbiprofen-d)

Flurbiprofen-d Properties

Names and Identifiers

• Flurbiprofen-d3
• Adfeed-d3
• Ansaid-d3
• dl-Flurbiprofen-d3
• Flurofen-d3
• Froben-d3
• Stayban-d3
• Zepolas-d3
• Flurbiprofen-d
• 3-Fluoro-4-phenylhydratropic Acid-d3
• 3,3,3-trideuterio-2-(3-fluoro-4-phenylphenyl)propanoic acid
• 2-{2-fluoro-[1,1'-biphenyl]-4-yl}(3,3,3-?H?)propanoic acid
• J-003809
• AKOS016339628
• 1185133-81-6
• DTXSID10661984
• 2-Fluoro-?-(methyl-d3)-[1,1'-biphenyl]-4-acetic Acid
• HY-10582S
• CS-0080949
• 2-(2-Fluoro[1,1'-biphenyl]-4-yl)(3,3,3-~2~H_3_)propanoic acid
• SS-4519
• G13618
• +Expand

• InChIKey： SYTBZMRGLBWNTM-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H13FO2/c1-10(15(17)18)12-7-8-13(14(16)9-12)11-5-3-2-4-6-11/h2-10H,1H3,(H,17,18)
• SMILES： CC(c1ccc(c(c1)F)c2ccccc2)C(=O)O

Computed Properties

• Exact Mass: 247.10900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 247.10878805g/mol
• Heavy Atom Count: 18
• Complexity: 286
• Isotope Atom Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 3.68080
• PSA: 37.30000
• Boiling Point: 376.2±30.0 °C at 760 mmHg
• Melting Point: 108-110°C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 181.3±24.6 °C
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• Density: 1.2±0.1 g/cm3